Cas no 1062320-24-4 (4-chloro-1,3-benzoxazole-2-thiol)

• Product Name: 4-chloro-1,3-benzoxazole-2-thiol
• CAS No: 1062320-24-4
• MF: C₇H₄ClNOS
• MW: 185.630759239197
• MDL: MFCD22556197
• CID: 2624164
• PubChem ID: 54145530
• Update Time: 2025-04-21

4-chloro-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-benzooxazole-2-thiol
• 4-chloro-1,3-benzoxazole-2-thiol
• 1062320-24-4
• SCHEMBL26382450
• BDBM50570902
• SCHEMBL5485869
• 4-CHLOROBENZO[D]OXAZOLE-2-THIOL
• AB66129
• EN300-25981075
• G73883
• AKOS027258857
• 4-Chlorobenzo[d]oxazole-2(3H)-thione
• CHEMBL4875672

• MDL： MFCD22556197
• Inchi： 1S/C7H4ClNOS/c8-4-2-1-3-5-6(4)9-7(11)10-5/h1-3H,(H,9,11)
• InChI Key： OECPVFFAUMPBRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC(O2)=S

Computed Properties

• Exact Mass: 184.9702126g/mol
• Monoisotopic Mass: 184.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.4Ų